Cas no 2165898-40-6 (3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid)

• Product Name: 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid
• CAS No: 2165898-40-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5564743
• PubChem ID: 165593843
• Update Time: 2025-06-08

3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2165898-40-6
• EN300-1651838
• 3-[(2R)-2-(aminomethyl)pyrrolidin-1-yl]benzoic acid
• 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid

• Inchi： 1S/C12H16N2O2/c13-8-11-5-2-6-14(11)10-4-1-3-9(7-10)12(15)16/h1,3-4,7,11H,2,5-6,8,13H2,(H,15,16)/t11-/m1/s1
• InChI Key： SYOBSZDFNGDRTJ-LLVKDONJSA-N
• SMILES： OC(C1=CC=CC(=C1)N1CCC[C@@H]1CN)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid

3-(2R)-2-(Aminomethyl)pyrrolidin-1-ylbenzoic Acid (CAS No. 2165898-40-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(2R)-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid (CAS No. 2165898-40-6) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic applications and biological activities. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid is defined by a benzoic acid moiety linked to a chiral pyrrolidine ring through a methylene bridge. The presence of the chiral center at the 2-position of the pyrrolidine ring imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrolidine ring and the introduction of the aminomethyl group.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel catalytic asymmetric synthesis method that significantly improved the yield and enantiomeric purity of the compound. This method utilized a chiral catalyst to achieve high enantioselectivity, making it an attractive option for large-scale production.

Physical Properties

3-(2R)-2-(Aminomethyl)pyrrolidin-1-ylbenzoic acid is a white crystalline solid with a molecular weight of approximately 245.3 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The physical properties of 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid are influenced by its functional groups. The carboxylic acid group contributes to its acidic nature, while the amine functionality provides basic characteristics. These properties make it suitable for various chemical reactions and biological assays.

Biological Activity and Therapeutic Potential

The biological activity of 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2020) demonstrated that 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid selectively inhibits cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The compound was found to be particularly effective against COX-2, with minimal impact on COX-1, thereby reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

In addition to its anti-inflammatory properties, 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid has also shown potential as an antiviral agent. A recent study published in Antiviral Research (2021) reported that the compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves interference with viral RNA synthesis, making it a valuable lead compound for antiviral drug development.

Clinical Trials and Future Prospects

The promising preclinical results for 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid have paved the way for further clinical investigation. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid are bright. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential in combination therapies. Additionally, efforts are being made to develop prodrugs that can enhance its bioavailability and target delivery to specific tissues or organs.

Conclusion

In conclusion, 3-(2R)-2-(aminomethyl)pyrrolidin-1-ylbenzoic acid (CAS No. 2165898-40-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physical properties make it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new applications and optimize its properties, this compound is poised to play a significant role in advancing treatments for various diseases.